Cas no 101554-05-6 (2-(4-Methoxybenzyl)benzo[d]oxazole)

2-(4-Methoxybenzyl)benzo[d]oxazole structure
101554-05-6 structure
Product Name:2-(4-Methoxybenzyl)benzo[d]oxazole
CAS No:101554-05-6
MF:C15H13NO2
MW:239.269223928452
CID:1092866
PubChem ID:401567
Update Time:2025-04-20

2-(4-Methoxybenzyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methoxybenzyl)benzo[d]oxazole
    • 2-[(4-methoxyphenyl)methyl]-1,3-benzoxazole
    • 2-(4-methoxybenzyl)-1,3-benzoxazole
    • 2-(4-methoxybenzyl)benzoxazole
    • 2-(p-methoxybenzyl)benzoxazole
    • AC1L8HRW
    • ACMC-20bb4t
    • AG-J-61102
    • Benzoxazole, 2-[(4-methoxyphenyl)methyl]-
    • CHEMBL391352
    • CTK0G8117
    • NSC715262
    • 2-(4-METHOXY-BENZYL)-BENZOOXAZOLE
    • 101554-05-6
    • A908429
    • NSC-715262
    • DTXSID00328014
    • MDL: MFCD11856950
    • Inchi: 1S/C15H13NO2/c1-17-12-8-6-11(7-9-12)10-15-16-13-4-2-3-5-14(13)18-15/h2-9H,10H2,1H3
    • InChI Key: GWYNJXSRJPAUCL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 35.26
  • LogP: 3.42720

2-(4-Methoxybenzyl)benzo[d]oxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-(4-Methoxybenzyl)benzo[d]oxazole Pricemore >>

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